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Compound of Interest

Compound Name: Nonylbenzene-PEG8-OH

Cat. No.: B1618646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for

Nonylbenzene-PEG8-OH (CAS No: 41506-14-3), a polyethylene glycol (PEG)-based PROTAC

(Proteolysis Targeting Chimera) linker. Adherence to these guidelines is crucial for ensuring

personnel safety and maintaining the integrity of the compound in a laboratory setting.

Compound Identification and Properties
Nonylbenzene-PEG8-OH is a heterobifunctional molecule utilized in the synthesis of

PROTACs, which are designed to induce the degradation of specific target proteins.[1] Its

structure incorporates a nonylbenzene group and a polyethylene glycol chain terminating in a

hydroxyl group.

Table 1: Chemical and Physical Properties of Nonylbenzene-PEG8-OH
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Property Value Reference

CAS Number 41506-14-3 [1][2]

Molecular Formula C₃₁H₅₆O₉ [1]

Molecular Weight 572.77 g/mol [1]

Appearance Powder [1]

Storage Temperature -20°C [1]

Boiling Point Not available [3][4]

Melting Point Not available [3][4]

Flash Point Not available [3][4]

Density Not available [3][4]

Hazard Identification and Safety Precautions
While a comprehensive toxicological profile for Nonylbenzene-PEG8-OH is not fully

established, the available safety data sheet and information on related compounds indicate

potential hazards that necessitate careful handling.

Table 2: GHS Hazard and Precautionary Statements for Nonylbenzene-PEG8-OH
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Category Code Statement

Hazard Statements H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty

of water.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Nonylbenzene-PEG8-OH to minimize exposure

risk.
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Personal Protective Equipment (PPE)

Lab Coat

Nitrile Gloves

Safety Goggles or Face Shield

Respirator (if generating dust or aerosols)

Handling Nonylbenzene-PEG8-OH

Entering the Laboratory

Handling Complete

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment workflow.

Experimental Protocols
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The following protocols provide a general framework for the safe handling and use of

Nonylbenzene-PEG8-OH. It is essential to adapt these procedures to specific experimental

contexts and to consult your institution's safety guidelines.[5][6][7]

General Handling and Dispensing
Preparation: Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed

and is readily accessible.[2][6] The work area, typically a certified chemical fume hood,

should be clean and uncluttered.

Personal Protective Equipment: Don the appropriate PPE as outlined in Section 2.1.

Equilibration: Allow the sealed container of Nonylbenzene-PEG8-OH to equilibrate to room

temperature before opening to prevent moisture condensation.

Dispensing: For solid material, use a clean spatula or powder funnel to weigh the desired

amount in a tared, sealed container within the fume hood. Avoid creating dust. If dispensing

from a stock solution, use a calibrated pipette with a fresh, disposable tip.

Container Sealing: After dispensing, tightly reseal the container, purge with an inert gas like

argon or nitrogen if possible, and return it to the recommended storage conditions.

Decontamination: Clean any spills immediately according to the procedure in Section 4.

Decontaminate all surfaces and equipment used.

Waste Disposal: Dispose of all contaminated materials (e.g., pipette tips, weigh boats,

gloves) in a designated hazardous waste container.

Hygiene: Wash hands thoroughly with soap and water after handling is complete and before

leaving the laboratory.

Preparation of Stock Solutions
Solvent Selection: Choose a suitable, dry solvent for your application. Dimethylformamide

(DMF) and dimethyl sulfoxide (DMSO) are commonly used for preparing stock solutions of

PEGylated compounds.[8][9]
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Procedure: a. In a chemical fume hood, add the desired volume of the chosen solvent to a

clean, dry, sterile vial equipped with a magnetic stir bar. b. Slowly add the pre-weighed

Nonylbenzene-PEG8-OH to the solvent while stirring to ensure complete dissolution. Gentle

warming may be applied if necessary, but monitor for any signs of degradation. c. Once fully

dissolved, cap the vial tightly.

Storage: Store the stock solution at -20°C, protected from light. For long-term storage,

consider aliquoting into smaller, single-use vials to minimize freeze-thaw cycles.

Use in PROTAC Synthesis
Nonylbenzene-PEG8-OH serves as a linker in the synthesis of PROTACs, typically involving

coupling reactions with a target protein-binding ligand and an E3 ligase-binding ligand.[10][11]

[12][13][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1618646?utm_src=pdf-body
https://www.benchchem.com/product/b1618646?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_PROTAC_Design_and_Synthesis_Using_PEG_Linkers.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_PROTACs_with_Alkyl_Linkers.pdf
https://www.bocsci.com/resources/overview-of-protac-linkers-types-and-design.html
https://www.researchgate.net/figure/Key-methods-to-assemble-PROTAC-libraries-using-alkyl-and-ether-linkers-A-Nucleophilic_fig6_345840766
https://pmc.ncbi.nlm.nih.gov/articles/PMC12312393/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PROTAC Synthesis Steps

Target Protein Ligand

Coupling Reaction 1

Nonylbenzene-PEG8-OH

E3 Ligase Ligand

Coupling Reaction 2

Intermediate Product

Final PROTAC Molecule

Purification

Analysis

Synthesis Complete

Start Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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